Cas no 1019542-13-2 ((2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine)
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridineethanamine, N-(2-ethylbutyl)-
- (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine
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- Inchi: 1S/C13H22N2/c1-3-12(4-2)11-14-10-8-13-7-5-6-9-15-13/h5-7,9,12,14H,3-4,8,10-11H2,1-2H3
- InChI Key: LPJLVIFWRWMWNN-UHFFFAOYSA-N
- SMILES: C1(CCNCC(CC)CC)=NC=CC=C1
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-169297-0.05g |
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine |
1019542-13-2 | 0.05g |
$348.0 | 2023-09-20 | ||
| Enamine | EN300-169297-0.1g |
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine |
1019542-13-2 | 0.1g |
$364.0 | 2023-09-20 | ||
| Enamine | EN300-169297-0.25g |
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine |
1019542-13-2 | 0.25g |
$381.0 | 2023-09-20 | ||
| Enamine | EN300-169297-0.5g |
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine |
1019542-13-2 | 0.5g |
$397.0 | 2023-09-20 | ||
| Enamine | EN300-169297-1.0g |
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine |
1019542-13-2 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-169297-2.5g |
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine |
1019542-13-2 | 2.5g |
$810.0 | 2023-09-20 | ||
| Enamine | EN300-169297-5.0g |
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine |
1019542-13-2 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-169297-10.0g |
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine |
1019542-13-2 | 10g |
$3131.0 | 2023-06-08 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN17302-1G |
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine |
1019542-13-2 | 95% | 1g |
¥ 2,791.00 | 2023-03-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN17302-5G |
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine |
1019542-13-2 | 95% | 5g |
¥ 8,375.00 | 2023-03-09 |
(2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine
Introduction to (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine and Its Applications in Modern Chemical Research
Compound with the CAS number 1019542-13-2 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine, provides a detailed insight into its structural composition, which includes a pyridine moiety linked to an amine group. This unique structural feature makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents.
The pyridine ring is a key structural element in many biologically active compounds, known for its ability to interact with biological targets such as enzymes and receptors. In the case of (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine, the presence of the pyridine moiety at the 2-position enhances its potential for binding to specific biological targets. This has led to extensive research into its pharmacological properties, particularly in the context of drug discovery and development.
Recent studies have highlighted the importance of amine-functionalized compounds in medicinal chemistry. The amine group in (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with enhanced biological activity. These modifications can be tailored to optimize binding affinity, solubility, and metabolic stability, making this compound a valuable scaffold for drug design.
The use of computational methods has also played a crucial role in understanding the behavior of (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine. Molecular docking studies have been employed to predict its interactions with various biological targets, providing insights into its potential therapeutic applications. These studies have revealed that this compound exhibits promising binding properties with several enzymes and receptors involved in critical biological pathways.
In addition to its pharmacological potential, (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine has shown interesting physicochemical properties that make it suitable for formulation development. Its moderate lipophilicity and solubility profile suggest that it could be effectively incorporated into various drug delivery systems. This has opened up new avenues for exploring its use in targeted drug delivery and controlled release formulations.
The synthesis of (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine has been optimized through various synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound on a larger scale, facilitating its use in industrial applications. These advancements have also contributed to reducing the environmental impact of its synthesis by minimizing waste generation and improving atom economy.
The versatility of (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine extends beyond pharmaceutical applications. It has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The pyridine moiety, in particular, is widely used in agrochemicals due to its ability to enhance the bioactivity and stability of active ingredients. This has led to the development of novel agrochemical formulations that are more effective and environmentally friendly.
The future prospects of (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine are vast and exciting. Ongoing research is focused on expanding its applications into new areas such as materials science and nanotechnology. The unique structural features of this compound make it an attractive candidate for designing novel materials with enhanced functional properties. Additionally, its potential role in nanotechnology applications is being explored, particularly in the development of smart materials and drug delivery systems.
In conclusion, compound CAS number 1019542-13-2 and its product name (2-ethylbutyl)[2-(pyridin-2-yl)ethyl]amine represent a significant advancement in chemical research. Their unique structural features and versatile applications make them valuable tools for drug discovery, material science, and nanotechnology. As research continues to uncover new possibilities, these compounds are poised to play a crucial role in shaping the future of chemical biology and pharmaceutical innovation.
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